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Compound of Interest

Compound Name: Methyl tridecanoate

Cat. No.: B3427745 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of laboratory chemicals is paramount. This guide provides essential, immediate

safety and logistical information for the proper disposal of methyl tridecanoate, a fatty acid

methyl ester commonly used in research. Adherence to these procedures is critical for

maintaining a safe laboratory environment and complying with regulatory standards.

Key Safety and Handling Information
Methyl tridecanoate is classified as causing serious eye damage and may cause long-lasting

harmful effects to aquatic life.[1] Therefore, appropriate personal protective equipment (PPE)

should be worn at all times when handling this chemical. This includes safety goggles with

side-shields, protective gloves, and a lab coat.[2] Work should be conducted in a well-ventilated

area to avoid inhalation of any vapors or aerosols.[2]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for methyl
tridecanoate.
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Property Value Source

CAS Number 1731-88-0 [1][2][3]

Molecular Formula C14H28O2 [2]

Molecular Weight 228.37 g/mol [2]

Melting Point 7 °C / 44.6 °F [3]

Boiling Point 130 - 132 °C @ 4 torr [3]

Flash Point > 110 °C / > 230 °F [3]

Experimental Protocol: Spill Management
In the event of a spill, immediate action is necessary to prevent exposure and environmental

contamination.

Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and

ensure adequate ventilation.[1]

Containment: Cover drains to prevent the chemical from entering the sewer system.[1] For

large spills, create a bund using absorbent material to contain the liquid.

Absorption: Absorb the spilled material with an inert, liquid-absorbent material such as

diatomite, sand, or universal binders.[2]

Collection: Carefully collect the absorbed material and place it into a suitable, labeled, and

closed container for disposal.[4]

Decontamination: Clean the affected area thoroughly. Surfaces and equipment can be

decontaminated by scrubbing with alcohol.[2]

Disposal: Dispose of the contaminated material and cleaning supplies as hazardous waste

according to the procedures outlined below.

Step-by-Step Disposal Procedure
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Proper disposal of methyl tridecanoate is crucial to prevent environmental harm and ensure

regulatory compliance. Waste material must be disposed of in accordance with national and

local regulations.[1]

Waste Collection:

Collect waste methyl tridecanoate and any contaminated materials (e.g., absorbent

pads, gloves, paper towels) in a designated, properly labeled, and sealed waste container.

Do not mix methyl tridecanoate waste with other waste streams.[1]

Leave chemicals in their original containers if possible.[1]

Storage:

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents and bases.[3]

Engage a Licensed Waste Disposal Contractor:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal company to arrange for pickup and disposal.

Provide the waste disposal contractor with the Safety Data Sheet (SDS) for methyl
tridecanoate.

Disposal Method:

The preferred method of disposal is typically incineration in a chemical incinerator

equipped with an afterburner and scrubber system.[5]

Alternatively, disposal at an approved waste disposal plant is also an option.[1][2]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of methyl
tridecanoate.
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Caption: Workflow for the proper disposal of methyl tridecanoate.

By following these procedures, laboratory professionals can ensure the safe and responsible

disposal of methyl tridecanoate, protecting themselves, their colleagues, and the

environment. Always consult your institution's specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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